Ethyl 6-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-4-(4-ethoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-4-(4-ethoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C26H31ClN4O4/c1-3-34-21-10-8-18(9-11-21)24-23(25(32)35-4-2)22(28-26(33)29-24)17-30-12-14-31(15-13-30)20-7-5-6-19(27)16-20/h5-11,16,24H,3-4,12-15,17H2,1-2H3,(H2,28,29,33)
• InChI Key: PZCPQAWLZDACNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C(=C(NC(=O)N2)CN3CCN(CC3)C4=CC(=CC=C4)Cl)C(=O)OCC
• Molecular Formula: C26H31ClN4O4
• Molecular Weight: 499.0 g/mol

Description

Ethyl 6-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-4-(4-ethoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C26H31ClN4O4 and its molecular weight is 499.01. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics Modulation

Piperazine derivatives are known to positively modulate the pharmacokinetic properties of drugs. .

Antibacterial Activity

The structural motif of piperazine is often found in compounds with antibacterial properties. .

Antifungal and Antiparasitic Applications

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Antipsychotic and Antidepressant Effects

Compounds containing piperazine rings have been used in the treatment of psychiatric disorders. .

Anti-inflammatory Properties

The anti-inflammatory potential of piperazine derivatives makes them candidates for the treatment of chronic inflammatory diseases. .

Antitumor and Anticancer Research

Piperazine structures are often incorporated into antitumor and anticancer drugs. .

Neurodegenerative Disease Treatment

There is ongoing research into piperazine derivatives as potential treatments for neurodegenerative diseases like Parkinson’s and Alzheimer’s. .

Antidiabetic Drug Development

The compound’s structure suggests potential utility in modulating biological pathways related to diabetes. .

Mechanism of Action

Target of Action

The compound contains a piperazine ring, which is a common structural motif found in many pharmaceuticals . Piperazine derivatives can interact with a variety of targets, such as histamine, serotonin, and dopamine receptors .

Mode of Action

The exact mode of action would depend on the specific targets that this compound interacts with. For example, if it acts on histamine receptors, it might have antihistamine effects .

Biochemical Pathways

Again, this would depend on the specific targets. If the compound acts on neurotransmitter receptors, it could affect various neurological pathways .

Pharmacokinetics

Piperazine derivatives are known to positively modulate the pharmacokinetic properties of a drug substance . .

Result of Action

The molecular and cellular effects would depend on the specific targets and pathways affected by this compound. For example, if it has antihistamine effects, it could help to reduce allergy symptoms .